Cas no 1448855-04-6 (3-Ethyl-N-methyloxetan-3-amine hydrochloride)

• Product Name: 3-Ethyl-N-methyloxetan-3-amine hydrochloride
• CAS No: 1448855-04-6
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 4916565
• Update Time: 2026-02-27

3-Ethyl-N-methyloxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-N-methyloxetan-3-amine hydrochloride

• Inchi： 1S/C6H13NO.ClH/c1-3-6(7-2)4-8-5-6;/h7H,3-5H2,1-2H3;1H
• InChI Key： FKWOALVVSHJVNB-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC)(C1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.6
• Topological Polar Surface Area: 21.3

3-Ethyl-N-methyloxetan-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-Ethyl-N-methyloxetan-3-amine hydrochloride

Comprehensive Overview of 3-Ethyl-N-methyloxetan-3-amine hydrochloride (CAS No. 1448855-04-6)

The chemical compound 3-Ethyl-N-methyloxetan-3-amine hydrochloride (CAS No. 1448855-04-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxetane ring structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and material science. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various experimental and industrial processes.

One of the key structural features of 3-Ethyl-N-methyloxetan-3-amine hydrochloride is the presence of an oxetane ring, a four-membered heterocycle known for its high ring strain and reactivity. This structural motif is often exploited in medicinal chemistry to improve the metabolic stability and bioavailability of drug candidates. The ethyl and methyl substituents further modulate the compound's physicochemical properties, influencing its interaction with biological targets. The hydrochloride salt form ensures better handling and storage, which is crucial for laboratory and commercial applications.

In recent years, the demand for 3-Ethyl-N-methyloxetan-3-amine hydrochloride has surged, driven by its role in the development of novel therapeutics. The compound is frequently utilized as a building block in the synthesis of small-molecule inhibitors, particularly those targeting enzymes and receptors involved in inflammatory and neurological disorders. Its compatibility with a wide range of reaction conditions makes it a valuable asset for chemists working on structure-activity relationship (SAR) studies. Additionally, its application in peptide mimetics and prodrug design has expanded its relevance in modern drug discovery.

The agrochemical sector has also recognized the potential of 3-Ethyl-N-methyloxetan-3-amine hydrochloride, particularly in the design of next-generation pesticides and herbicides. The compound's ability to act as a bioisostere for more toxic or less stable molecules has made it a preferred choice for sustainable agricultural solutions. Researchers are exploring its use in crop protection formulations, where its unique chemical properties can enhance efficacy while minimizing environmental impact. This aligns with the growing global emphasis on green chemistry and sustainable practices.

From a synthetic perspective, 3-Ethyl-N-methyloxetan-3-amine hydrochloride offers several advantages. Its straightforward synthesis and scalability make it an attractive candidate for industrial production. The compound can be prepared via ring-opening reactions of oxetane derivatives, followed by amine functionalization and salt formation. These processes are well-documented in the literature, ensuring reproducibility and consistency in quality. Moreover, the availability of high-purity batches from reputable suppliers has facilitated its widespread adoption in research and development.

The safety profile of 3-Ethyl-N-methyloxetan-3-amine hydrochloride is another area of interest. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. The compound is typically supplied as a white crystalline powder, which should be stored in a cool, dry place away from direct sunlight. Standard laboratory precautions, such as the use of personal protective equipment (PPE), are sufficient for safe handling. This makes it accessible to a broad range of researchers without requiring specialized infrastructure.

In the context of market trends, the demand for 3-Ethyl-N-methyloxetan-3-amine hydrochloride is expected to grow steadily, driven by advancements in pharmaceutical and agrochemical research. The compound's versatility and compatibility with emerging technologies, such as high-throughput screening and combinatorial chemistry, position it as a key player in the future of chemical innovation. Suppliers and manufacturers are increasingly focusing on custom synthesis and bulk production to meet the evolving needs of the scientific community.

For researchers and industry professionals seeking detailed information on 3-Ethyl-N-methyloxetan-3-amine hydrochloride, it is advisable to consult peer-reviewed journals, patent literature, and supplier catalogs. These resources provide valuable insights into its synthesis, applications, and safety considerations. Additionally, online databases and chemical forums often feature discussions on the latest developments related to this compound, making them useful for staying updated on cutting-edge research.

In summary, 3-Ethyl-N-methyloxetan-3-amine hydrochloride (CAS No. 1448855-04-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical fields. Its unique structural features, combined with its practical advantages, make it a valuable tool for scientists and engineers. As research continues to uncover new applications, this compound is poised to play an increasingly important role in the development of innovative solutions for global challenges.